Methyl 4-[(4-{2-cyano-2-[(3-ethoxypropyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenoxy)methyl]benzoate

• IUPAC Name: methyl 4-[[4-[2-cyano-3-(3-ethoxypropylamino)-3-oxoprop-1-enyl]-2-methoxyphenoxy]methyl]benzoate
• InChI: InChI=1S/C25H28N2O6/c1-4-32-13-5-12-27-24(28)21(16-26)14-19-8-11-22(23(15-19)30-2)33-17-18-6-9-20(10-7-18)25(29)31-3/h6-11,14-15H,4-5,12-13,17H2,1-3H3,(H,27,28)
• InChI Key: GPCTTYHVBJBFNE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C(=CC1=CC(=C(C=C1)OCC2=CC=C(C=C2)C(=O)OC)OC)C#N
• Molecular Formula: C25H28N2O6
• Molecular Weight: 452.5 g/mol

Description

Methyl 4-[(4-{2-cyano-2-[(3-ethoxypropyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenoxy)methyl]benzoate is a useful research compound. Its molecular formula is C25H28N2O6 and its molecular weight is 452.507. The purity is usually 95%.
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Scientific Research Applications

Radical Transfer and Chemical Synthesis

• The study by Bagal et al. (2006) introduced a novel one-carbon radical equivalent, highlighting its application in the introduction of an acyl unit through xanthate transfer radical addition to olefins. This methodology offers potential routes for the synthesis and further elaboration of complex molecules, demonstrating the compound's utility in radical-based chemical synthesis (Bagal, de Greef, & Zard, 2006).

Photophysical Properties

• Research on the photophysical properties of related compounds by Kim et al. (2021) investigates the luminescence effects of substituting methoxy and cyano groups on thiophenyl moieties. This work lays the groundwork for understanding the electronic effects and potential photophysical applications of complex organic molecules, including those with similar structural features to the target compound (Kim et al., 2021).

Intermediate Synthesis for Natural Products

• Lou Hong-xiang (2012) discussed the synthesis of methyl 4-(5-formyl-2-methoxyphenoxy)benzoate, a key intermediate for the total synthesis of bisbibenzyls, a series of natural products with diverse biological activities. This highlights the compound's relevance in the synthesis of bioactive molecules and natural product derivatives (Lou Hong-xiang, 2012).

Tubulin Polymerization Inhibition

• Minegishi et al. (2015) discovered a compound with promising antiproliferative activity towards human cancer cells, acting as a tubulin polymerization inhibitor. This discovery showcases the potential of structurally complex molecules in the development of therapeutic agents targeting cancer cell proliferation (Minegishi et al., 2015).